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Compound of Interest

Compound Name: Kadsulignan C

Cat. No.: B15137499

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
structural elucidation of Kadsulignan C, a novel lignan isolated from the root bark of Kadsura
longipedunculata. The information presented herein is intended to serve as a valuable resource
for researchers in natural product chemistry, medicinal chemistry, and drug development.

Introduction

Kadsulignan C is a bioactive lignan that has demonstrated cytotoxic activity against leukemia
P388 cells in vitro.[1] Its complex chemical structure necessitates a thorough understanding of
its spectroscopic properties for unambiguous identification and further investigation of its
therapeutic potential. This document details the nuclear magnetic resonance (NMR) and mass
spectrometry (MS) data, along with the experimental protocols for its isolation and
characterization.

Spectroscopic Data

The structural characterization of Kadsulignan C was achieved through a combination of one-
and two-dimensional NMR spectroscopy and high-resolution mass spectrometry. The data
presented below are compiled from the seminal publication by Liu et al. (1991).[1]

Nuclear Magnetic Resonance (NMR) Data
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The *H and 3C NMR spectra of Kadsulignan C were recorded in CDCls. The chemical shifts

(d) are reported in parts per million (ppm) relative to tetramethylsilane (TMS), and the coupling
constants (J) are in Hertz (Hz).

Table 1: *H and 3C NMR Spectroscopic Data of Kadsulignan C (in CDCI3)[1]
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oh (ppm), multiplicity (J in

Position oc (ppm)

Hz)
1 194.9, s
2 128.5, d 6.20, d (10)
3 145.2, d 7.05, d (10)
4 134.7, s
5 151.8, s
6 109.8,d 6.55, s
7 42.8,d 285 m
8 37.5,d 2.15, m
9 82.5, d 4.80, d (8)
10 137.2, s
11 106.8, d 6.40, s
12 152.5, s
13 140.8, s
14 122.3, s
15 38.3,d 2.50, q (7)
16 62.8, s
17 13.5,q 1.25,d (7)
18 21.8,q 1.10, d (7)
1 1655, s
2',6' 130.2, d 8.05, d (8)
3,5 128.6, d 7.45,t(8)
4 133.2, d 7.60, t (8)
1" 170.2, s
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2" 20.8, q 2.10, s
OMe-5 60.8, q 3.95,s
OMe-12 56.2, q 3.85,s
OMe-13 61.2,q 3.90, s
OCH20 101.5,t 5.95,s

Mass Spectrometry (MS) Data

High-resolution mass spectrometry was employed to determine the elemental composition of

Kadsulignan C.

Table 2: High-Resolution Mass Spectrometry Data for Kadsulignan C[1]

lonization Mode Formula Calculated m/z Found m/z

M+ Cs1H30011 578.1788 578.1786

Experimental Protocols

The following section outlines the methodology for the isolation and spectroscopic analysis of
Kadsulignan C as described by Liu et al. (1991).[1]

Isolation of Kadsulighan C

The root bark of Kadsura longipedunculata was the starting material for the isolation of
Kadsulignan C. The dried and powdered root bark was extracted with a suitable solvent. The
resulting crude extract was then subjected to a series of chromatographic separations to yield

the pure compound.

Workflow for the Isolation of Kadsulignan C:
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Figure 1. Isolation of Kadsulignan C.
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Spectroscopic Analysis

The structural elucidation of Kadsulignan C was performed using the following spectroscopic
techniques:

» Nuclear Magnetic Resonance (NMR): *H NMR and 3C NMR spectra were recorded on a
Bruker spectrometer in deuterated chloroform (CDCIsz) with tetramethylsilane (TMS) as the
internal standard.

e Mass Spectrometry (MS): High-resolution mass spectra were obtained on a Kratos MS-50
mass spectrometer.[1]

» Ultraviolet (UV) Spectroscopy: The UV spectrum was recorded in methanol, showing
absorption maxima (Amax) at 220, 276, and 335 nm.[1]

e Infrared (IR) Spectroscopy: The IR spectrum was recorded using a KBr pellet, with
characteristic absorption bands (vmax) at 3560, 1735, 1725, 1660, 1640, and 1580 cm~1.[1]

Signaling Pathways and Logical Relationships

To visualize the general workflow of natural product discovery, from plant material to pure
compound with potential biological activity, the following diagram illustrates the key stages
involved.
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Figure 2. Natural product discovery workflow.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15137499?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This comprehensive guide provides the essential spectroscopic data and experimental context
for Kadsulignan C, facilitating its use in further research and development endeavors. The
detailed information aims to support the scientific community in advancing the understanding
and application of this promising natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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